![molecular formula C21H24N4O3S2 B2473586 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide CAS No. 919860-02-9](/img/structure/B2473586.png)
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide, also known as CX-4945, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various types of cancers, including breast, prostate, and pancreatic cancer. CX-4945 is a selective inhibitor of protein kinase CK2, which is an important regulator of cell growth, proliferation, and survival.
Scientific Research Applications
Synthesis and Chemical Properties
One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones : This research presents a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, an important class of compounds with pharmacological significance, through a catalytic four-component reaction. This method offers advantages in step economy, reduced catalyst loading, and easy purification, highlighting the compound's versatility in drug development (Taoda Shi et al., 2018).
Biological Activities
Antimicrobial Activity of Thienopyrimidine Derivatives : A study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives demonstrated pronounced antimicrobial activity. This underlines the potential of such compounds in developing new antibiotics (M. H. Bhuiyan et al., 2006).
Antibacterial Activity of Novel Benzohydrazide Derivatives : Research into the synthesis and evaluation of 4-{4-(methylamino)thieno[3,2-d]pyrimidin-2-yl}benzohydrazide derivatives revealed high activity against common bacterial strains, indicating their potential as antibacterial agents (T. Giri et al., 2017).
Anticancer Applications
Apoptosis-Inducing Agents for Breast Cancer : A multicomponent synthesis led to compounds with significant antiproliferative potential against cancer cell lines. Specifically, one compound showed a notable reduction in cell viability, suggesting its applicability in cancer therapy (E. Gad et al., 2020).
Analytical Techniques
Nonaqueous Capillary Electrophoresis : A study developed a capillary electrophoretic method for analyzing imatinib mesylate and related substances, showcasing the analytical applications of related compounds in quality control and pharmaceutical analysis (Lei Ye et al., 2012).
properties
IUPAC Name |
4-[cyclohexyl(ethyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3S2/c1-2-25(16-6-4-3-5-7-16)30(27,28)17-10-8-15(9-11-17)20(26)24-19-18-12-13-29-21(18)23-14-22-19/h8-14,16H,2-7H2,1H3,(H,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLKSCCSJKNAWJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.